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Compound of Interest

Compound Name: Methyl 2,4,5-trifluorobenzoate

Cat. No.: B1316259

This technical guide provides a comprehensive overview of Methyl 2,4,5-trifluorobenzoate, a
significant chemical intermediate in the fields of pharmaceutical and materials science. This
document is intended for researchers, scientists, and professionals involved in drug
development and chemical synthesis, offering detailed information on its structure, properties,
and synthesis.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
methyl 2,4,5-trifluorobenzoate.[1] Its chemical structure consists of a benzene ring
substituted with three fluorine atoms at positions 2, 4, and 5, and a methyl ester group at
position 1.

Caption: Chemical structure of Methyl 2,4,5-trifluorobenzoate.

Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of Methyl 2,4,5-
trifluorobenzoate is presented in the table below. This data is essential for understanding its
behavior in chemical reactions and biological systems.
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Property Value Source
Identifiers

CAS Number 20372-66-1 [1]
PubChem CID 14883312 [1]

InChl=1S/C8H5F302/c1-13-

InChl 8(12)4-2-6(10)7(11)3-5(4)9/h2-  [1]
3H,1H3
WHJIMGBFVYCLTFS-

InChlKey [1]

UHFFFAOYSA-N

COC(=0)C1=CC(=C(C=C1F)F
SMILES N ]

Physical Properties

Molecular Formula C8H5F302 [1]
Molecular Weight 190.12 g/mol [1]
Density 1.358 g/cm3 [2]
Boiling Point 211.7 °C at 760 mmHg [2]
Flash Point 84.2 °C [2]

Computed Properties

Monoisotopic Mass 190.02416388 Da [1]
XlogP 2.0 [3]
Polar Surface Area 26.3 A2 [1]

Experimental Protocols

The synthesis of Methyl 2,4,5-trifluorobenzoate can be achieved through a two-step process
starting from 2,4,5-trifluorobromobenzene. The first step involves the formation of 2,4,5-
trifluorobenzoic acid via a Grignard reaction, followed by esterification to yield the final product.
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Step 1: Synthesis of 2,4,5-Trifluorobenzoic Acid

A continuous microflow process has been reported for the synthesis of 2,4,5-trifluorobenzoic
acid.[4] This method involves the Grignard exchange reaction of 2,4,5-trifluorobromobenzene
with a Grignard reagent like ethylmagnesium bromide to form 2,4,5-trifluorophenylmagnesium
bromide.[4] This unstable intermediate is then reacted with gaseous carbon dioxide in a falling
film microreactor to produce 2,4,5-trifluorobenzoic acid in high yield and purity after an
extractive workup.[4]

Step 2: Esterification to Methyl 2,4,5-trifluorobenzoate

The resulting 2,4,5-trifluorobenzoic acid can be converted to its methyl ester via Fischer
esterification. A general protocol for this reaction involves refluxing the carboxylic acid in
methanol with a catalytic amount of a strong acid, such as sulfuric acid.[5] The reaction is
driven to completion by the excess of methanol, which also serves as the solvent. The product,
Methyl 2,4,5-trifluorobenzoate, can then be isolated and purified using standard techniques
like extraction and distillation.

The identity and purity of the synthesized Methyl 2,4,5-trifluorobenzoate can be confirmed
using a variety of analytical techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to confirm the structure of the molecule by analyzing the chemical shifts and coupling
constants of the hydrogen and carbon atoms.[4]

e Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern of the compound, further confirming its
identity.[6]

e Gas Chromatography (GC): The purity of the final product can be assessed using gas
chromatography, often coupled with a mass spectrometer (GC-MS) for definitive
identification of any impurities.[7]

Logical Workflow for Synthesis and

Characterization
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The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of Methyl 2,4,5-trifluorobenzoate.
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Caption: Workflow for the synthesis and analysis of Methyl 2,4,5-trifluorobenzoate.

This guide provides foundational knowledge for researchers and professionals working with
Methyl 2,4,5-trifluorobenzoate, covering its fundamental characteristics and methodologies
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for its preparation and analysis. The provided information is intended to support further
research and application development involving this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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